Cas no 216393-55-4 (Methyl 3,5-difluorobenzoate)

Methyl 3,5-difluorobenzoate Properties

Names and Identifiers

• Methyl 3,5-difluorobenzoate
• 3,5-Difluorobenzoic acid methyl ester
• 594601_ALDRICH
• AC1MCQ6C
• ACMC-209fmq
• CTK4E7374
• MolPort-000-157-171
• SureCN521670
• 216393-55-4
• CS-0128916
• MFCD01318160
• FT-0628510
• SY019193
• SCHEMBL521670
• EN300-175262
• A815555
• DTXSID30379539
• Benzoic acid, 3,5-difluoro-, methyl ester
• JBEJPGWPXIIQBB-UHFFFAOYSA-N
• Methyl-3,5-difluorophenylacetate
• PS-8667
• AKOS007930283
• 3,5-Difluorobenzoicacid methyl ester
• +Expand

• MDL： MFCD01318160
• InChIKey： JBEJPGWPXIIQBB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• SMILES： COC(=O)C1=CC(=CC(=C1)F)F

Computed Properties

• Exact Mass: 172.033586g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.033586g/mol
• Monoisotopic Mass: 172.033586g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.75140
• PSA: 26.30000
• Refractive Index: n20/D 1.4740(lit.)
• Boiling Point: 187-189 °C(lit.)
• Melting Point: 23-27 °C(lit.)
• Flash Point: 170 °C
• Color/Form: Colorless liquid
• Solubility: Unable or difficult to mix
• Density: 1.265 g/mL at 25 °C(lit.)

Methyl 3,5-difluorobenzoate Security Information

• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S36
• Risk Phrases：R36/38
• Dangerous goods sign： Xn Xi
• Hazard Statement： Irritant
• Risk Phrases： 22

Methyl 3,5-difluorobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%